2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 6-bromo-5-[(3-methoxyphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H21BrO6/c1-13-20(21(23)26-8-7-24-2)16-10-19(17(22)11-18(16)28-13)27-12-14-5-4-6-15(9-14)25-3/h4-6,9-11H,7-8,12H2,1-3H3
• InChI Key: SLKILTNEHFLVPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2O1)Br)OCC3=CC(=CC=C3)OC)C(=O)OCCOC
• Molecular Formula: C21H21BrO6
• Molecular Weight: 449.3 g/mol

Description

2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate is a chemical compound that belongs to the class of benzofuran derivatives. This compound has attracted a lot of attention due to its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing the production of inflammatory mediators in the body.
Biochemical and Physiological Effects:
2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to have antioxidant properties and may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate in lab experiments include its potential anti-inflammatory and anti-cancer properties. It may also be useful in studying the mechanisms of cancer growth and inflammation. However, the limitations of using this compound include its complex synthesis method and limited availability.

Future Directions

There are several future directions for the study of 2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate. One direction is to further investigate its anti-cancer properties and potential use as a cancer treatment. Another direction is to study its anti-inflammatory properties and potential use in treating inflammatory diseases. Additionally, the synthesis method of this compound could be optimized to improve its availability and reduce its cost.

Synthesis Methods

The synthesis of 2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate is a multi-step process that involves the use of various reagents and catalysts. The synthesis starts with the reaction of 2-methylbenzofuran-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-methoxybenzyl alcohol in the presence of a base to form the corresponding ester. The final step involves the reaction of the ester with 6-bromo-1-hexene in the presence of a palladium catalyst to form the final product.

Scientific Research Applications

2-Methoxyethyl 6-bromo-5-((3-methoxybenzyl)oxy)-2-methylbenzofuran-3-carboxylate has shown potential in scientific research applications. This compound has been studied for its anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.